Cas no 241155-63-5 ((1-Butylindenyl)-titanium(IV)-trichloride)

• Product Name: (1-Butylindenyl)-titanium(IV)-trichloride
• CAS No: 241155-63-5
• MF: C₁₃H₁₅Cl₃Ti
• MW: 325.484201669693
• CID: 5184831
• Update Time: 2025-06-15

(1-Butylindenyl)-titanium(IV)-trichloride Chemical and Physical Properties

Names and Identifiers

• (1-Butylindenyl)-titanium(IV)-trichloride
• [(1,2,3,3a,7a-η)-1-Butyl-1H-inden-1-yl]trichlorotitanium (ACI)
• (1-Butylindenyl)titanium trichloride

• Inchi： 1S/C13H15.3ClH.Ti/c1-2-3-6-11-9-10-12-7-4-5-8-13(11)12;;;;/h4-5,7-10H,2-3,6H2,1H3;3*1H;/q;;;;+7/p-3
• InChI Key： WREUIRWQTSVSDJ-UHFFFAOYSA-K
• SMILES： Cl[Ti+4]1234([CH]5=[CH]1[C]12=CC=CC=[C]31C45CCCC)(Cl)Cl

Additional information on (1-Butylindenyl)-titanium(IV)-trichloride

Introduction to (1-Butylindenyl)-Titanium(IV)-Trichloride (CAS No. 241155-63-5)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and catalysis. Among these, organometallic complexes have garnered significant attention due to their unique properties and versatile applications. One such compound, (1-Butylindenyl)-Titanium(IV)-trichloride (CAS No. 241155-63-5), stands out as a promising catalyst in various synthetic processes. This article delves into the compound's structure, properties, and recent applications, highlighting its significance in modern chemical research.

The molecular structure of (1-Butylindenyl)-Titanium(IV)-trichloride consists of a titanium(IV) center coordinated to a butyl-substituted indenyl ligand and three chlorine atoms. The indenyl ligand, characterized by its aromatic stability and electron-donating properties, enhances the catalytic activity of the complex. This arrangement not only imparts high reactivity but also ensures structural integrity under various reaction conditions.

In recent years, organometallic catalysts have been extensively studied for their role in cross-coupling reactions, which are fundamental to constructing complex organic molecules. The (1-Butylindenyl)-Titanium(IV)-trichloride complex has shown exceptional performance in palladium-catalyzed reactions, particularly in Suzuki-Miyaura and Heck coupling reactions. These reactions are crucial in pharmaceutical synthesis, enabling the efficient formation of carbon-carbon bonds essential for drug development.

One of the key advantages of this compound is its stability under inert conditions, making it suitable for large-scale industrial applications. Additionally, its ability to facilitate multiple reaction pathways without significant degradation underscores its utility in catalytic systems. Researchers have leveraged these properties to develop novel synthetic routes for heterocyclic compounds, which are prevalent in many therapeutic agents.

The compound's efficacy extends beyond traditional organic synthesis. Recent studies have explored its potential in polymer chemistry, where it serves as a catalyst for olefin polymerization. The resulting polymers exhibit enhanced thermal stability and mechanical strength, making them valuable for high-performance materials used in aerospace and automotive industries.

Furthermore, the environmental impact of using (1-Butylindenyl)-Titanium(IV)-trichloride has been a focal point of research. Unlike some traditional catalysts that require harsh conditions or generate toxic byproducts, this compound operates under mild conditions with minimal waste generation. This aligns with the growing emphasis on green chemistry principles, where sustainability is paramount.

In conclusion, the multifaceted applications of (1-Butylindenyl)-Titanium(IV)-trichloride highlight its importance in both academic research and industrial processes. Its role in facilitating efficient and sustainable chemical transformations underscores its value as a catalyst. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of organometallic chemistry.